Cas no 2680546-11-4 (methyl 2-{(benzyloxy)carbonylamino}-3-(2-fluoropyridin-3-yl)propanoate)

• Product Name: methyl 2-{(benzyloxy)carbonylamino}-3-(2-fluoropyridin-3-yl)propanoate
• CAS No: 2680546-11-4
• MF: C₁₇H₁₇FN₂O₄
• MW: 332.326287984848
• CID: 5619417
• PubChem ID: 165941093
• Update Time: 2025-11-04

methyl 2-{(benzyloxy)carbonylamino}-3-(2-fluoropyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2680546-11-4
• EN300-28295898
• methyl 2-{[(benzyloxy)carbonyl]amino}-3-(2-fluoropyridin-3-yl)propanoate
• methyl 2-{(benzyloxy)carbonylamino}-3-(2-fluoropyridin-3-yl)propanoate

• Inchi： 1S/C17H17FN2O4/c1-23-16(21)14(10-13-8-5-9-19-15(13)18)20-17(22)24-11-12-6-3-2-4-7-12/h2-9,14H,10-11H2,1H3,(H,20,22)
• InChI Key： CPHLNBDQAJOKOD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CC(C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 332.11723519g/mol
• Monoisotopic Mass: 332.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 2-{(benzyloxy)carbonylamino}-3-(2-fluoropyridin-3-yl)propanoate

Research Brief on Methyl 2-{(Benzyloxy)carbonylamino}-3-(2-fluoropyridin-3-yl)propanoate (CAS: 2680546-11-4)

Methyl 2-{(benzyloxy)carbonylamino}-3-(2-fluoropyridin-3-yl)propanoate (CAS: 2680546-11-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and protease modulation. Recent studies have explored its potential applications in drug discovery, with a focus on its role in the development of novel therapeutics for cancer and inflammatory diseases.

The compound's structural features, including the fluoropyridine moiety and the benzyloxycarbonyl (Cbz) protecting group, make it a versatile building block for peptide mimetics and small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of selective kinase inhibitors, demonstrating its efficacy in modulating aberrant signaling pathways in cancer cells. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against specific tyrosine kinases, with promising selectivity profiles.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the compound's utility in protease inhibitor design. Researchers utilized methyl 2-{(benzyloxy)carbonylamino}-3-(2-fluoropyridin-3-yl)propanoate as a scaffold to develop potent inhibitors of cathepsin B, a protease implicated in tumor metastasis and inflammatory disorders. The study achieved significant improvements in inhibitor potency and metabolic stability, underscoring the compound's value in drug optimization.

In addition to its pharmacological applications, the compound has also been employed in chemical biology studies to probe enzyme mechanisms and protein-ligand interactions. A 2024 preprint on bioRxiv described its use as a fluorescent probe to monitor real-time enzyme activity in live cells, leveraging the fluoropyridine group's unique photophysical properties. This innovative approach opens new avenues for high-throughput screening and mechanistic studies in drug development.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of methyl 2-{(benzyloxy)carbonylamino}-3-(2-fluoropyridin-3-yl)propanoate. Recent patents (e.g., WO2023124567) have addressed these issues by developing more efficient synthetic routes and purification methods, which could facilitate its broader adoption in industrial and academic settings. Future research directions may include exploring its potential in targeted drug delivery systems and combination therapies.

In conclusion, methyl 2-{(benzyloxy)carbonylamino}-3-(2-fluoropyridin-3-yl)propanoate (CAS: 2680546-11-4) represents a promising chemical entity with diverse applications in medicinal chemistry and chemical biology. Its unique structural attributes and demonstrated biological activities position it as a valuable tool for both basic research and therapeutic development. Continued investigation into its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.